Cas no 25796-68-3 (3-Bromothiophene-2-carbonylchloride)
25796-68-3 structure
Product Name:3-Bromothiophene-2-carbonylchloride
CAS No:25796-68-3
MF:C5H2BrClOS
MW:225.490778446198
MDL:MFCD00173836
CID:52794
PubChem ID:2797569
Update Time:2025-04-18
3-Bromothiophene-2-carbonylchloride Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromothiophene-2-carbonyl chloride
- 2-Thiophenecarbonylchloride,3-bromo
- 3-Bromo-2-thienylcarbonyl chloride
- 3-bromo-2-thiophenecarbonyl chloride
- 3-bromo-thiophene-2-carbonyl chloride
- DTXSID00383926
- A818032
- 3-Bromothiophene-2-carbonylchloride
- STR04738
- MFCD00173836
- AKOS009159141
- 25796-68-3
- QMKGMTULPADQDK-UHFFFAOYSA-N
- FT-0615257
- SCHEMBL1623886
- DB-002502
-
- MDL： MFCD00173836
- Inchi： 1S/C5H2BrClOS/c6-3-1-2-9-4(3)5(7)8/h1-2H
- InChI Key： QMKGMTULPADQDK-UHFFFAOYSA-N
- SMILES： BrC1C=CSC=1C(=O)Cl
Computed Properties
- Exact Mass: 223.87000
- Monoisotopic Mass: 223.87
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.3A^2
- XLogP3: 3.1
Experimental Properties
- Density: 1.855
- Melting Point: 65-68°C
- Boiling Point: 135-136°C 13mm
- Flash Point: 257.2 °C at 760 mmHg
- Refractive Index: 1.618
- PSA: 45.31000
- LogP: 2.88960
3-Bromothiophene-2-carbonylchloride Security Information
- Hazardous Material transportation number：UN 3261
- Hazard Category Code： 34
- Safety Instruction： S26; S36/37/39; S45
- Risk Phrases：R34
3-Bromothiophene-2-carbonylchloride Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Bromothiophene-2-carbonylchloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM200046-1g |
3-Bromothiophene-2-carbonyl chloride |
25796-68-3 | 97% | 1g |
$215 | 2024-07-28 | |
| Chemenu | CM200046-5g |
3-Bromothiophene-2-carbonyl chloride |
25796-68-3 | 97% | 5g |
$643 | 2024-07-28 | |
| Chemenu | CM200046-10g |
3-Bromothiophene-2-carbonyl chloride |
25796-68-3 | 97% | 10g |
$1072 | 2024-07-28 | |
| Apollo Scientific | OR29209-1g |
3-Bromothiophene-2-carbonyl chloride |
25796-68-3 | 1g |
£240.00 | 2023-09-01 | ||
| Apollo Scientific | OR29209-5g |
3-Bromothiophene-2-carbonyl chloride |
25796-68-3 | 5g |
£800.00 | 2023-09-01 | ||
| abcr | AB130756-1 g |
3-Bromothiophene-2-carbonyl chloride; 95% |
25796-68-3 | 1 g |
€125.80 | 2023-07-20 | ||
| abcr | AB130756-5 g |
3-Bromothiophene-2-carbonyl chloride; 95% |
25796-68-3 | 5 g |
€318.60 | 2023-07-20 | ||
| abcr | AB130756-25 g |
3-Bromothiophene-2-carbonyl chloride; 95% |
25796-68-3 | 25 g |
€894.50 | 2023-07-20 | ||
| Alichem | A169004459-25g |
3-Bromothiophene-2-carbonyl chloride |
25796-68-3 | 97% | 25g |
$689.00 | 2023-09-02 | |
| TRC | B281880-250mg |
3-Bromothiophene-2-carbonylchloride |
25796-68-3 | 250mg |
$ 270.00 | 2022-06-07 |
3-Bromothiophene-2-carbonylchloride Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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